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Abstract
Isolongifolanone is a synthetic sesquiterpene ketone widely utilized in the fragrance industry

for its distinctive and tenacious woody and ambery character. This technical guide provides an

in-depth analysis of the olfactory properties, fragrance applications, and relevant

physicochemical data of Isolongifolanone. It is intended to serve as a comprehensive

resource for researchers, perfumers, and professionals in the development of fine fragrances,

personal care, and household products. This document outlines detailed experimental

protocols for the sensory evaluation of fragrance ingredients and presents quantitative data in a

structured format for ease of comparison and reference.

Olfactory Profile
Isolongifolanone is characterized by a complex and multifaceted odor profile. Its primary

olfactory characteristics are consistently described as woody, ambery, and dry.[1][2] The scent

is often further nuanced with earthy, patchouli-like notes and a subtle camphoraceous quality.

[3][4] Some evaluators also perceive a resemblance to the aroma of rock orchid.[5] The odor is

noted for its high impact, diffusiveness, and excellent tenacity, with a detectable life of up to

240 hours on a smelling strip.[6][7]

The overall olfactory impression is one of a warm, dry, and persistent woodiness with a rich

amber quality.[1][3] This makes it an exceptionally versatile ingredient in a wide array of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b7823585?utm_src=pdf-interest
https://www.benchchem.com/product/b7823585?utm_src=pdf-body
https://www.benchchem.com/product/b7823585?utm_src=pdf-body
https://www.benchchem.com/product/b7823585?utm_src=pdf-body
http://sitaramdixit.synthasite.com/resources/Sensory%20evaluation%20techniques%20do's%20and%20don'ts.pdf
https://www.researchgate.net/publication/381548162_Overview_of_High-Impact_Woody_Amber_Molecules_in_Modern_Perfumery_and_Critique_of_Their_Trigeminal_Effect_on_Sensitive_Consumers
https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://foreverest.net/products/turpentine-derivatives/isolongifolanone.html
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/isolongifolanone
https://www.researchgate.net/publication/354510694_Fragrances_and_sensory_evaluation_techniques
https://www.thegoodscentscompany.com/data/rw1442061.html
http://sitaramdixit.synthasite.com/resources/Sensory%20evaluation%20techniques%20do's%20and%20don'ts.pdf
https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


fragrance compositions, providing both top-note and base-note effects and contributing vitality

to the overall scent profile.[4]

Physicochemical Properties
A summary of the key physicochemical properties of Isolongifolanone is presented in Table 1.

This data is essential for formulation, stability testing, and regulatory compliance.

Table 1: Physicochemical Properties of Isolongifolanone
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Property Value Reference(s)

Chemical Name

(1α,3aβ,4α,8aβ,9S*)-

Octahydro-4,8,8,9-tetramethyl-

1,4-methanoazulen-2(1H)-one

[6]

CAS Number 23787-90-8 [5]

EINECS Number 245-890-3 [5]

Molecular Formula C15H24O [5]

Molecular Weight 220.36 g/mol [5]

Appearance
Colorless to pale yellow oily

liquid; may darken on aging.
[6]

Boiling Point
286.75 - 295.9 °C at 760

mmHg
[7][8]

Flash Point
93.89 - 134.28 °C (Closed

Cup)
[3][8]

Vapor Pressure 0.003 mmHg at 25 °C [7]

Relative Density
0.928 - 1.018 g/cm³ at 20-25

°C
[3][5]

Solubility
Soluble in ethanol; insoluble in

water.
[6]

logP (o/w) 4.277 (estimated) [6]

Shelf Life
24-36 months or longer if

stored properly.
[3][9]

Fragrance Applications
Isolongifolanone's robust and versatile scent profile makes it a valuable component in a wide

range of fragranced products. Its primary applications are in fine perfumery, personal care

products, and household goods.

Table 2: Fragrance Applications and Typical Usage Levels
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Application
Category

Specific Products
Typical Usage
Level (%)

Reference(s)

Fine Fragrance
Perfumes, Eau de

Toilette, Colognes
0.1 - 5.0 [6]

Personal Care

Soaps, Cosmetics,

Shampoos,

Deodorants

0.1 - 2.0 [3][5]

Household

Air fresheners,

Detergents, Fabric

softeners

0.1 - 5.0 [10]

In fine fragrance, it is particularly effective in woody, oriental, chypre, and fougère

compositions, where it imparts warmth, dryness, and substantivity. It serves as an excellent

fixative, prolonging the scent of other, more volatile ingredients. In personal care and

household products, its stability and high odor impact ensure a lasting and pleasant fragrance

experience.

Isolongifolanone is also used as a synthetic intermediate in the production of other ambergris-

type flavor and fragrance compounds.[5]

Experimental Protocols
The evaluation of the olfactory properties of a fragrance ingredient like Isolongifolanone
requires standardized and well-controlled experimental methodologies. Below are outlines for

two key experimental approaches: Gas Chromatography-Olfactometry (GC-O) and Sensory

Panel Evaluation.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique that combines the separation capabilities of gas chromatography

with human sensory perception. It is used to identify the specific chemical compounds within a

sample that are responsible for its aroma.

Objective: To identify the individual odor-active compounds in a sample of Isolongifolanone
and characterize their specific scent contribution.
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Methodology:

Sample Preparation: A dilute solution of Isolongifolanone in a suitable solvent (e.g.,

ethanol) is prepared.

Instrumentation: A gas chromatograph equipped with a sniffing port (olfactometer) and a

mass spectrometer (MS) detector is used. The column effluent is split between the MS

detector and the sniffing port.

GC Separation: The sample is injected into the GC, where its components are separated

based on their volatility and interaction with the stationary phase of the column.

Olfactory Evaluation: A trained sensory panelist or "sniffer" is positioned at the sniffing port

and describes the odor of each compound as it elutes from the column. The intensity of each

odor is also rated.

Compound Identification: Simultaneously, the mass spectrometer records the mass spectrum

of each eluting compound, allowing for its chemical identification by comparison to a spectral

library.

Data Analysis: The olfactory data (odor description and intensity) is correlated with the

chemical identification data from the MS to create an "aromagram," which provides a

detailed profile of the odor-active compounds in the sample.

Sensory Panel Evaluation
A sensory panel is used to obtain a comprehensive and quantitative description of the overall

fragrance profile of Isolongifolanone.

Objective: To characterize and quantify the olfactory attributes of Isolongifolanone using a

trained sensory panel.

Methodology:

Panelist Selection and Training: A panel of 10-15 individuals is selected based on their

olfactory acuity and ability to describe scents. Panelists undergo training to familiarize them

with a standardized lexicon of fragrance descriptors and intensity rating scales.
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Sample Preparation and Presentation:

Isolongifolanone is diluted to a standard concentration (e.g., 1% in ethanol).

A measured amount (e.g., 0.1 mL) of the solution is applied to a standard smelling strip

(blotter).

The blotters are allowed to air-dry for a specified period (e.g., 10 minutes) before

evaluation.

Samples are presented to panelists in a controlled environment with neutral airflow and

lighting, and are coded with random three-digit numbers to prevent bias.

Evaluation Procedure:

Panelists are instructed to smell the prepared blotters and rate the intensity of a series of

predetermined olfactory attributes (e.g., woody, ambery, earthy, patchouli,

camphoraceous, dry) on a labeled magnitude scale (e.g., 0 = not perceptible, 10 = very

strong).

The evaluation is typically conducted at different time points (e.g., 10 minutes, 1 hour, 6

hours, 24 hours) to assess the evolution of the fragrance over time (tenacity).

Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed

(e.g., using analysis of variance - ANOVA) to generate a quantitative sensory profile of

Isolongifolanone. The results are often visualized in a spider web or radar plot for easy

comparison of different fragrance attributes.

Synthesis and Safety
Synthesis
Isolongifolanone is commercially produced from longifolene, a sesquiterpene hydrocarbon

found in Indian turpentine oil. The synthesis typically involves two main steps:

Isomerization: Longifolene is isomerized to isolongifolene under acidic conditions.[5]
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Oxidation: The resulting isolongifolene is then oxidized, for example, using hydrogen

peroxide in the presence of formic acid, to yield Isolongifolanone.[5]

Safety Information
Isolongifolanone has been assessed for safety in fragrance applications. A summary of its

toxicological data and hazard classifications is provided in Table 3.

Table 3: Toxicological and Safety Data for Isolongifolanone

Endpoint Value/Classification Reference(s)

Oral LD50 (Rat) > 5 g/kg [5]

Dermal LD50 (Rabbit) > 5 g/kg [5]

Skin Irritation Causes skin irritation. [10][11]

Skin Sensitization
May cause an allergic skin

reaction.
[9][11]

Aquatic Toxicity
Toxic to aquatic life with long-

lasting effects.
[10][11]

GHS Hazard Statements H315, H317, H411 [10][11]

It is recommended to handle Isolongifolanone in accordance with standard good laboratory

practices and to consult the material safety data sheet (MSDS) for detailed handling and

disposal information.

Visualizations
Experimental Workflow for Olfactory Evaluation
The following diagram illustrates a typical workflow for the comprehensive evaluation of a

fragrance ingredient like Isolongifolanone, combining instrumental and sensory analysis.
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Caption: Workflow for the comprehensive olfactory evaluation of Isolongifolanone.

Conclusion
Isolongifolanone is a cornerstone of the modern perfumer's palette, offering a unique

combination of a warm, woody-amber character with excellent performance and versatility. Its

complex olfactory profile, coupled with its stability and substantivity, ensures its continued
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importance in the creation of fragrances across all categories. This guide provides the essential

technical data and methodological frameworks to support the informed and effective use of

Isolongifolanone in research and product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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